N-[2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]methanesulfonamide

• IUPAC Name: N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C14H18N2O3S/c1-9-6-12-8-11(4-5-15-20(3,18)19)14(17)16-13(12)7-10(9)2/h6-8,15H,4-5H2,1-3H3,(H,16,17)
• InChI Key: VKMWPAGDZLOQCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(=C2)CCNS(=O)(=O)C
• Molecular Formula: C14H18N2O3S
• DSSTOX Substance ID: DTXSID201145182
• Molecular Weight: 294.37 g/mol
• CAS RN: 851408-41-8

Description

N-[2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]methanesulfonamide, or N-DMQ, is an organic compound that has recently been studied for its potential applications in scientific research. It is a member of the quinoline family, and is composed of a nitrogen-containing heterocycle and a sulfonamide group. N-DMQ has been studied for its properties as an inhibitor of enzymes, and its ability to interact with proteins and other biomolecules.

Mechanism of Action

Target of Action

It belongs to the class of compounds known as quinolines . Quinolines have been found to have diverse biological and pharmaceutical activities .

Mode of Action

Quinoline derivatives have been known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Quinoline derivatives have been known to influence a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Quinoline derivatives have been known to exhibit a range of biological activities .

Advantages and Limitations for Lab Experiments

N-DMQ has several advantages for laboratory experiments. It is a relatively small molecule, which makes it easy to synthesize and handle. It is also water-soluble, which makes it easy to dissolve in aqueous solutions. Additionally, N-DMQ is a relatively non-toxic compound, which makes it safe to use in experiments. However, N-DMQ also has some limitations for laboratory experiments. It is not as effective as some other inhibitors of enzymes and protein-protein interactions, and it can be difficult to obtain in large quantities.

Future Directions

N-DMQ has potential applications in the fields of drug discovery and development, as it can be used to study the effects of enzyme inhibition and protein-protein interactions on cellular processes. Additionally, N-DMQ could be used to study the effects of enzyme inhibition and protein-protein interactions on diseases, such as cancer and neurodegenerative diseases. Furthermore, N-DMQ could be used to study the effects of enzyme inhibition and protein-protein interactions on drug metabolism and drug-drug interactions. Finally, N-DMQ could be used to develop new drugs or drug combinations that target specific enzymes or protein-protein interactions.

Synthesis Methods

N-DMQ can be synthesized in a two-step process. The first step involves the reaction of 6,7-dimethyl-2-oxo-1,2-dihydroquinoline and 2-chloroethanesulfonyl chloride in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the N-DMQ intermediate. The second step involves the reaction of the intermediate with methanol in the presence of a catalyst, such as sodium methoxide or a tertiary amine, to form the final product.

Scientific Research Applications

N-DMQ has been studied for its potential applications in scientific research. It has been used as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), and as an inhibitor of protein-protein interactions, such as the interaction between the p53 tumor suppressor protein and its target proteins. N-DMQ has been used in laboratory experiments to study the effects of enzyme inhibition and protein-protein interactions on cellular processes, such as cell proliferation and apoptosis.